![molecular formula C8H10N2O B3367833 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one CAS No. 197094-20-5](/img/structure/B3367833.png)
5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one
Overview
Description
5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one is a valuable scaffold for drug design and medicinal chemistry . It is a part of the pyrazolo-diazepine pharmacophore .
Synthesis Analysis
The synthesis of 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one involves several steps . Methyl pyrazole 3,5-dicarboxylate, which is commercially available and inexpensive, is alkylated with 3-bromo-N-Boc propyl amine . The resulting derivative undergoes concomitant cyclization upon deprotection of the Boc protecting group to yield the pyrazolo-diazepine skeleton . The lactam is then selectively reduced using borane, and the resulting amine is protected using a tert-butyloxycarbonyl protecting group . The free N-terminal of the diazepine undergoes smooth Buchwald and Chan arylations .Molecular Structure Analysis
The molecular structure of 5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one is complex, with multiple rings and functional groups . It includes a pyrazolo ring fused with a diazepine ring, forming a bicyclic structure .Chemical Reactions Analysis
The chemical reactivity patterns of the pyrazolo-diazepine pharmacophore have been examined . The free N-terminal of the diazepine underwent smooth Buchwald and Chan arylations among various standard chemistry applications .Safety and Hazards
properties
IUPAC Name |
5,6,7,8-tetrahydropyrazolo[1,5-a]azepin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c11-8-3-1-2-6-10-7(8)4-5-9-10/h4-5H,1-3,6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFZJCYRJIJGWDX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=CC=N2)C(=O)C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6,7,8-Tetrahydro-4H-pyrazolo[1,5-a]azepin-4-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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